Cas no 2171486-04-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid
• CAS No: 2171486-04-5
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6062549
• PubChem ID: 165812348
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid
• EN300-1516565
• 2171486-04-5

• Inchi： 1S/C26H30N2O5S/c1-17-14-28(12-13-34-16-17)25(31)23(10-11-24(29)30)27-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22-23H,10-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： VBCQZRCVTDPZHC-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C)C1

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171486-04-5, named 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(6-methyl-1,4-thiazepan-4-yl)-5-oxopentanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a thiazepane ring system. The Fmoc group is a well-known protecting group in peptide synthesis, while the thiazepane moiety contributes to the molecule's unique pharmacological properties.

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group has been extensively researched for its ability to stabilize peptide structures during synthesis, ensuring high yields and purity. Meanwhile, the thiazepane ring system has been shown to enhance the bioavailability of drugs by improving their solubility and permeability. These findings suggest that this compound could serve as a versatile platform for developing novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The incorporation of the Fmoc group requires precise control over reaction conditions to avoid side reactions. Similarly, the formation of the thiazepane ring involves careful optimization of catalysts and solvents to achieve high efficiency. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Researchers have explored its potential as a building block for constructing advanced polymers and nanoparticles. The Fmoc group's photoreactivity has been leveraged in light-responsive materials, while the thiazepane moiety provides mechanical stability to these structures. These properties make this compound a valuable asset in the development of next-generation materials for electronics and biomedical devices.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models of inflammation and neurodegenerative diseases. The Fmoc group plays a critical role in modulating the molecule's interaction with cellular receptors, while the thiazepane ring enhances its ability to cross biological barriers. Recent studies have demonstrated its efficacy in reducing oxidative stress and promoting neuronal repair in animal models, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In conclusion, the compound with CAS No. 2171486-04